Cas no 2169132-82-3 (6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide)

• Product Name: 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide
• CAS No: 2169132-82-3
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5264106
• Update Time: 2025-05-23

6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide

• Inchi： 1S/C8H15NO3S/c10-13(11)6-2-8(7-13)1-3-9-4-5-12-8/h9H,1-7H2
• InChI Key： PCONANSKWCKVEN-UHFFFAOYSA-N
• SMILES： C1C2(CCNCCO2)CCS1(=O)=O

Additional information on 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide

6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide: A Comprehensive Overview

The compound CAS No 2169132-82-3, also known as 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide, is a unique organic molecule with a spirocyclic structure that combines a six-membered oxygen-containing ring and a four-membered sulfur-containing ring. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive properties and potential applications.

The molecular structure of 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide is characterized by a spiro arrangement, where two rings share a single atom—the sulfur atom in this case. The six-membered ring contains an oxygen atom (hence the "oxa" prefix), while the four-membered ring contains sulfur (denoted by "thia"). The presence of two oxygen atoms in the sulfur-containing ring gives rise to the "dioxide" suffix in its name.

Recent studies have highlighted the potential of this compound as a building block for advanced materials and drug delivery systems. Its spirocyclic structure provides unique mechanical and electronic properties, making it a promising candidate for applications in nanotechnology and biotechnology. Researchers have also explored its ability to act as a precursor for more complex molecules with tailored functionalities.

In terms of synthesis, 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide can be prepared through various routes, including cyclization reactions of appropriate diols or thiolates. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The physical and chemical properties of this compound are influenced by its spirocyclic architecture. It exhibits moderate solubility in common organic solvents and shows thermal stability up to relatively high temperatures. Its electronic properties make it suitable for use in organic electronics and optoelectronic devices.

One of the most exciting developments involving CAS No 2169132-82-3 is its application in drug delivery systems. Researchers have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their bioavailability and targeting efficiency. Its biocompatibility and controlled degradation profile make it an attractive option for biomedical applications.

In conclusion, 6-Oxa-2-thia-9-azaspiro[4.6]undecane, 2,2-dioxide represents a versatile molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in the coming years.